Cas no 1877268-80-8 (5-benzyloxy-2-(diethoxyphosphorylmethyl)-5-oxo-pentanoic acid)

• Product Name: 5-benzyloxy-2-(diethoxyphosphorylmethyl)-5-oxo-pentanoic acid
• CAS No: 1877268-80-8
• MF: C₁₇H₂₅O₇P
• MW: 372.34996676445
• CID: 5211471
• Update Time: 2026-03-06

5-benzyloxy-2-(diethoxyphosphorylmethyl)-5-oxo-pentanoic acid Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 2-[(diethoxyphosphinyl)methyl]-, 5-(phenylmethyl) ester
• 5-benzyloxy-2-(diethoxyphosphorylmethyl)-5-oxo-pentanoic acid

• Inchi： 1S/C17H25O7P/c1-3-23-25(21,24-4-2)13-15(17(19)20)10-11-16(18)22-12-14-8-6-5-7-9-14/h5-9,15H,3-4,10-13H2,1-2H3,(H,19,20)
• InChI Key： IFKIFLFNEOJETC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(CP(OCC)(OCC)=O)CCC(OCC1=CC=CC=C1)=O

Additional information on 5-benzyloxy-2-(diethoxyphosphorylmethyl)-5-oxo-pentanoic acid

5-Benzyloxy-2-(Diethoxyphosphorylmethyl)-5-Oxo-Pentanoic Acid: A Comprehensive Overview

5-Benzyloxy-2-(diethoxyphosphorylmethyl)-5-oxo-pentanoic acid is a compound with the CAS number 1877268-80-8, which has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is characterized by its complex structure, which includes a benzyl group, a phosphorylated methyl group, and a pentanoic acid backbone. The compound's unique chemical composition makes it a valuable tool in research and development, particularly in the study of bioactive molecules and their applications in drug design.

Recent advancements in chemical synthesis have enabled researchers to explore the potential of 5-benzyloxy-2-(diethoxyphosphorylmethyl)-5-oxo-pentanoic acid in greater depth. Studies have shown that this compound exhibits interesting biological properties, including antioxidant activity and potential anti-inflammatory effects. These findings have been supported by experiments conducted in vitro, where the compound demonstrated significant radical scavenging capabilities. Furthermore, its ability to modulate cellular signaling pathways has been investigated, suggesting its role in regulating processes such as cell proliferation and apoptosis.

The synthesis of 5-benzyloxy-2-(diethoxyphosphorylmethyl)-5-oxo-pentanoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring that the compound is suitable for both analytical and preparative purposes. The use of diethyl phosphate as a key intermediate has been pivotal in constructing the phosphorylated methyl group, which is critical for the compound's bioactivity.

In terms of applications, 5-benzyloxy-2-(diethoxyphosphorylmethyl)-5-oxo-pentanoic acid has shown promise in the development of novel therapeutic agents. Its ability to interact with cellular targets such as protein kinases and phosphatases has been explored in preclinical studies. These studies have revealed that the compound may possess potential anticancer properties by inhibiting key enzymes involved in tumor progression. Additionally, its anti-inflammatory effects suggest its utility in treating chronic inflammatory diseases such as arthritis and cardiovascular disorders.

Recent breakthroughs in computational chemistry have further enhanced our understanding of 5-benzyloxy-2-(diethoxyphosphorylmethyl)-5-oxo-pentanoic acid's molecular interactions. Molecular docking studies have provided insights into how the compound binds to its target proteins, revealing critical residues that are essential for its activity. This information has been instrumental in guiding medicinal chemists to design more potent derivatives with improved pharmacokinetic profiles.

The structural features of 5-benzyloxy-2-(diethoxyphosphorylmethyl)-5-oxo-pentanoic acid also make it an attractive candidate for use in combinatorial chemistry libraries. By modifying specific functional groups within the molecule, researchers can generate a diverse array of analogs for high-throughput screening. This approach has already yielded several promising leads that are currently under investigation for their therapeutic potential.

In conclusion, 5-benzyloxy-2-(diethoxyphosphorylmethyl)-5-oxo-pentanoic acid (CAS No: 1877268-80-8) represents a significant advancement in the field of organic chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a valuable asset in drug discovery and development. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a pivotal role in advancing modern medicine.